Cas no 103-81-1 (2-Phenylacetamide)
2-Phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Phenylacetamide
- 2-PHENYLACETAMIDE (ALPHA-)
- Benzeneacetamide
- Phenylacetamide
- 2-phenyl-acetamide
- Acetamide,2-phenyl
- Ph-CH2-CO-NH2
- Phenylacetic acid amide
- α-Toluamide
- Acetamide,2-phenyl- (6CI,8CI)
- Benzenediacetamide (7CI)
- NSC 1877
- Phenacetamide
- Phenyl-b-acetylamine
- a-Phenylacetamide
- a-Toluamide
- a-Toluimidic acid
- -Toluamide
- ALPHA-TOLUAMIDE
- PHENYLETHANAMIDE
- 2-phenyl-acetamid
- Acetophenone aMide
- alpha-Phenylacetamide
- Acetamide, 2-phenyl-
- Phenyl-beta-acetylamine
- alpha-Toluimidic acid
- .alpha.-Toluamide
- .alpha.-Phenylacetamide
- Phenyl-.beta.-acetylamine
- 5R219M9TJF
- LSBDFXRDZJMBSC-UHFFFAOYSA-N
- phenyl acetamide
- benzene-acetamide
- alpha-toluimidicacid
- 2-phenyl
- InChI=1/C8H9NO/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10
- 2-Phenylacetamide(alpha-)
- (+)-benzeneacetamide
- 46AFC744-1FF7-4816-B1C1-7C9995F369E8
- GNF-PF-1199
- FT-0613318
- 103-81-1
- AKOS001215073
- BDBM50226209
- NSC1877
- (-)-benzeneacetamide
- EN300-15619
- beta-Phenyl-acetylamine
- N-O-NITROPHENYLSULFENYL-L-PROLINEDI(CYCLOHEXYL)AMMONIUMSALT
- NSC-1877
- HY-W018197
- Q27101974
- Z33546508
- Acetamide, 2-phenyl
- BENZENEDIACETAMIDE
- DTXSID1059282
- AI3-19421
- CHEMBL347645
- (+/-)-benzeneacetamide
- s4440
- (alpha-)2-Phenylacetamide
- P0120
- NS00023262
- CHEBI:16562
- .alpha.-Toluimidic acid
- A1882
- C02505
- SY017094
- SCHEMBL25676
- F1084-0941
- UNII-5R219M9TJF
- phenylacetimidic acid
- PD155928
- Phenylacetamide;alpha-Toluamide
- MFCD00059193
- EINECS 203-147-0
- BCP10408
- CS-W018983
- .ALPHA.-PHENYLACETAMIDE [MI]
- AC-24581
- Q-200316
- DB-021492
- DTXCID1032771
- alphaToluamide
- Acetamide, 2phenyl
- Phenylbetaacetylamine
- 203-147-0
- FP139317
- alphaToluimidic acid
- 2phenylacetamide
- 2-Acetanilide
-
- MDL: MFCD00059193
- Inchi: 1S/C8H9NO/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H2,9,10)
- InChI Key: LSBDFXRDZJMBSC-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC=CC=1)N
Computed Properties
- Exact Mass: 135.06800
- Monoisotopic Mass: 135.068414
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 0.5
- Topological Polar Surface Area: 43.1
Experimental Properties
- Color/Form: White flake or foliar crystals
- Density: 1.1031 (rough estimate)
- Melting Point: 156.0 to 161.0 deg-C
- Boiling Point: 280-290 ºC (dec.)
- Flash Point: 142.6℃
- Refractive Index: 1.5589 (estimate)
- Solubility: Soluble in methanol.
- PSA: 43.09000
- LogP: 1.41470
- Solubility: Soluble in hot water, ethanol, slightly soluble in cold water, ether, benzene.
- Merck: 7266
2-Phenylacetamide Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 22-36
- Safety Instruction: S22-S24/25
- RTECS:AC7705000
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- TSCA:Yes
- Safety Term:S22-S24/25
2-Phenylacetamide Customs Data
- HS CODE:3004909090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019117392-500g |
2-Phenylacetamide |
103-81-1 | 98% | 500g |
$178.08 | 2023-09-04 | |
| Alichem | A019117392-1000g |
2-Phenylacetamide |
103-81-1 | 98% | 1000g |
$254.40 | 2023-09-04 | |
| TRC | P335554-1g |
2-Phenylacetamide |
103-81-1 | 1g |
$ 63.00 | 2023-09-06 | ||
| TRC | P335554-25g |
2-Phenylacetamide |
103-81-1 | 25g |
$ 86.00 | 2023-09-06 | ||
| TRC | P335554-100g |
2-Phenylacetamide |
103-81-1 | 100g |
$131.00 | 2023-05-17 | ||
| TRC | P335554-500g |
2-Phenylacetamide |
103-81-1 | 500g |
$481.00 | 2023-05-17 | ||
| S e l l e c k ZHONG GUO | S4440-100mg |
2-Phenylacetamide |
103-81-1 | 99.43% | 100mg |
¥795.23 | 2023-09-16 | |
| Apollo Scientific | OR0700-25g |
2-Phenylacetamide |
103-81-1 | 98% | 25g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR0700-100g |
2-Phenylacetamide |
103-81-1 | 98% | 100g |
£40.00 | 2025-02-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P88690-25g |
2-Phenylacetamide |
103-81-1 | 25g |
¥64.0 | 2021-09-08 |
2-Phenylacetamide Production Method
Production Method 1
1.2 Reagents: Water
2-Phenylacetamide Raw materials
2-Phenylacetamide Preparation Products
- 2-Phenylacetamide (103-81-1)
- 2',4'-Dimethoxypropiophenone (831-00-5)
- 2,5-Dimethyl-3,4-hexanediol (22607-11-0)
- 2,4-heptadiene, 2,4-dimethyl- (74421-05-9)
- Phenol,2-ethyl-4,5-dimethyl- (2219-78-5)
- Cyclopentane, 1-ethyl-2-(4-methylpentyl)- (219726-60-0)
- 2-Cyclohexen-1-one, 3-acetyl-2,4,4-trimethyl- (94391-24-9)
- 3-Acetoxydodecane (60826-26-8)
- cis-2-Methylcyclohexanol (7443-70-1)
- 2,3,4,5-Tetramethyl-1,4-hexadiene (51504-54-2)
- 2-Ethyl-5-propylphenol (72386-20-0)
- 2-Methylpropanoic acid (79-31-2)
- 3,4-Dimethoxytoluene (494-99-5)
- 4-Methylpentanoic acid (646-07-1)
- 2,5-dimethylcyclopentan-1-one (4041-09-2)
- 3',4'-Dimethoxyacetophenone (1131-62-0)
- β-Cyclocitral (432-25-7)
- [1,1'-Bicyclopropyl]-2-octanoic acid, 2'-hexyl-, methyl ester (56687-68-4)
- Methyl Eugenol (93-15-2)
2-Phenylacetamide Suppliers
2-Phenylacetamide Related Literature
-
Zhi-Xin Zhang,Bo-Han Zhu,Pei-Xi Xie,Jia-Qi Tang,Xin-Ling Li,Chunyin Zhu,Ying-Wu Yin,Long-Wu Ye RSC Adv. 2018 8 18308
-
Sumi Changmai,Tribeni Gogoi,Jyotshna Phukon,Bipul Das,Sanjib Gogoi Org. Biomol. Chem. 2023 21 3235
-
Atul Kumar,Deepti Saxena,Maneesh Kumar Gupta RSC Adv. 2013 3 4610
-
Pooja Purohit,Anand Kumar Pandey,Brijesh Kumar,Prem M. S. Chauhan RSC Adv. 2016 6 21165
-
Arleta Madej,Dominik Koszelewski,Daniel Paprocki,Anna Brodzka,Ryszard Ostaszewski RSC Adv. 2018 8 28405
Related Categories
- Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides
- Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
- Solvents and Organic Chemicals Organic Compounds Hydrocarbons
- Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
Additional information on 2-Phenylacetamide
Professional Introduction to 2-Phenylacetamide (CAS No. 103-81-1)
2-Phenylacetamide, with the chemical formula C8H9NO, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. Its CAS number, CAS No. 103-81-1, uniquely identifies it in scientific literature and industrial applications. This amide derivative is characterized by a phenyl group attached to an acetamide moiety, making it a versatile intermediate in the synthesis of various pharmacologically active molecules.
The structure of 2-Phenylacetamide lends itself to diverse chemical modifications, which have been exploited in the development of novel therapeutic agents. Its molecular framework allows for interactions with biological targets, making it a valuable scaffold in drug design. Recent advancements in medicinal chemistry have highlighted its role in the synthesis of molecules targeting neurological disorders, inflammation, and infectious diseases.
In the realm of academic research, 2-Phenylacetamide has been extensively studied for its potential as an intermediate in the preparation of more complex pharmacophores. For instance, researchers have explored its utility in the synthesis of protease inhibitors, which are crucial in treating conditions such as HIV/AIDS and cancer. The phenyl ring's ability to engage in hydrophobic interactions and its amide group's capacity to form hydrogen bonds make it an ideal candidate for such applications.
The pharmacological properties of 2-Phenylacetamide have also been investigated for their potential in modulating immune responses. Studies have demonstrated that derivatives of this compound can exhibit anti-inflammatory effects by interacting with specific receptors and enzymes involved in the inflammatory cascade. This has opened up new avenues for developing treatments for autoimmune diseases and chronic inflammatory conditions.
Moreover, the chemical diversity inherent in 2-Phenylacetamide has spurred interest in its use as a building block for more complex molecules. Researchers have employed computational methods to screen for novel derivatives with enhanced biological activity. These efforts have led to the identification of compounds with improved efficacy and reduced toxicity, promising future clinical applications.
The synthesis of 2-Phenylacetamide itself is well-documented and can be achieved through various routes, including acetylation of aniline derivatives or condensation reactions involving phenylacetic acid. The availability of multiple synthetic pathways allows for flexibility in scale-up and purification processes, making it a practical choice for industrial applications.
In conclusion, 2-Phenylacetamide (CAS No. 103-81-1) represents a compound of considerable importance in pharmaceutical research and development. Its structural features and pharmacological potential make it a valuable tool for designing new therapeutic agents targeting a wide range of diseases. As research continues to uncover new applications and synthetic methodologies, the significance of this compound is expected to grow further.
103-81-1 (2-Phenylacetamide) Related Products
- 86-86-2(1-Naphthylacetamide)
- 64709-54-2(1-Pyreneacetamide)
- 64058-92-0(Acetamide,N-[1,1':4',1''-terphenyl]-4-yl- (9CI))
- 6212-86-8(Benzeneacetamide,4-methyl-)
- 14182-57-1((2R)-2-phenylpropanamide)
- 1125-70-8(2-phenylpropanamide)
- 62551-12-6(Benzeneacetamide, 2-(phenylmethyl)-)
- 127462-35-5(Benzeneacetamide, -alpha-,4-dimethyl-)
- 6633-76-7(2-(4-Aminophenyl)acetamide)
- 31093-43-3(Naphthaleneacetamide)